2-amino-6-(1-methyl-1H-pyrrol-3-yl)-4-(3-vinylphenyl)nicotinonitrile

• IUPAC Name: 2-amino-4-(3-ethenylphenyl)-6-(1-methylpyrrol-3-yl)pyridine-3-carbonitrile
• InChI: InChI=1S/C19H16N4/c1-3-13-5-4-6-14(9-13)16-10-18(15-7-8-23(2)12-15)22-19(21)17(16)11-20/h3-10,12H,1H2,2H3,(H2,21,22)
• InChI Key: HPGHNNHTARGOQB-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=C1)C2=NC(=C(C(=C2)C3=CC=CC(=C3)C=C)C#N)N
• Molecular Formula: C19H16N4
• Molecular Weight: 300.4 g/mol

Description

2-amino-6-(1-methyl-1H-pyrrol-3-yl)-4-(3-vinylphenyl)nicotinonitrile, also known as AM-2201, is a synthetic cannabinoid that has been widely studied for its potential applications in scientific research. This compound is a potent agonist of the cannabinoid receptors and has been found to have a variety of biochemical and physiological effects. In

Mechanism of Action

2-amino-6-(1-methyl-1H-pyrrol-3-yl)-4-(3-vinylphenyl)nicotinonitrile acts as a potent agonist of the CB1 and CB2 receptors, which are G protein-coupled receptors that are widely expressed throughout the body. Activation of these receptors by this compound leads to a variety of downstream effects, including the inhibition of adenylate cyclase and the activation of mitogen-activated protein kinases. These effects ultimately lead to the modulation of a variety of physiological processes, including pain sensation, mood regulation, and immune function.
Biochemical and Physiological Effects:
This compound has been found to have a variety of biochemical and physiological effects, including the modulation of pain sensation, the regulation of mood and anxiety, and the modulation of immune function. This compound has also been found to have neuroprotective effects and has been investigated for its potential applications in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2-amino-6-(1-methyl-1H-pyrrol-3-yl)-4-(3-vinylphenyl)nicotinonitrile in lab experiments is its potency as a cannabinoid receptor agonist, which allows for the investigation of the role of the endocannabinoid system in various physiological processes. However, one limitation of using this compound is its potential for abuse and the need for strict safety protocols when handling and using this compound in the lab.

Future Directions

There are many potential future directions for research on 2-amino-6-(1-methyl-1H-pyrrol-3-yl)-4-(3-vinylphenyl)nicotinonitrile, including the investigation of its potential applications in the treatment of various diseases and disorders, the development of new synthetic cannabinoids with improved safety profiles, and the investigation of the role of the endocannabinoid system in various physiological processes. Additionally, studies are needed to further elucidate the mechanisms of action of this compound and to investigate its potential for use as a research tool in the field of cannabinoid research.

Synthesis Methods

2-amino-6-(1-methyl-1H-pyrrol-3-yl)-4-(3-vinylphenyl)nicotinonitrile can be synthesized using a variety of methods, including the use of palladium-catalyzed cross-coupling reactions and the use of Grignard reagents. One common method involves the reaction of 4-(3-vinylphenyl)nicotinonitrile with 1-methyl-1H-pyrrole-3-carbaldehyde in the presence of an amine catalyst to form the intermediate this compound.

Scientific Research Applications

2-amino-6-(1-methyl-1H-pyrrol-3-yl)-4-(3-vinylphenyl)nicotinonitrile has been widely studied for its potential applications in scientific research, particularly in the field of cannabinoid research. This compound has been found to be a potent agonist of the CB1 and CB2 receptors, which are involved in a variety of physiological processes, including pain sensation, mood regulation, and immune function. This compound has been used in studies to investigate the role of the endocannabinoid system in various diseases and disorders, including cancer, neurodegenerative diseases, and psychiatric disorders.